Cas no 1805333-46-3 (4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile
• CAS No: 1805333-46-3
• MF: C₈H₅F₂IN₂
• MW: 294.039980649948
• CID: 4847149
• Update Time: 2025-08-03

4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H5F2IN2/c9-7(10)5-2-4-13-8(11)6(5)1-3-12/h2,4,7H,1H2
• InChI Key： YBERCWDYMNCMIY-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=C(C=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile

4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile: A Comprehensive Overview

4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile, also known by its CAS number 1805333-46-3, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and importance in various chemical reactions. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at the 4-position, an iodine atom at the 2-position, and an acetonitrile group at the 3-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile involves a series of carefully designed multi-step reactions, often employing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the efficiency of using microwave-assisted synthesis for this compound, which not only accelerates the reaction process but also enhances the yield and purity of the final product. This approach is particularly advantageous in large-scale production, making it a preferred method in pharmaceutical manufacturing.

In terms of chemical properties, this compound exhibits a high degree of stability under standard laboratory conditions. However, it is highly reactive under specific conditions, such as in the presence of strong bases or oxidizing agents. Its electronic structure, influenced by the electron-withdrawing groups (EWGs) like iodine and acetonitrile, makes it an excellent candidate for various nucleophilic aromatic substitution reactions. These reactions are pivotal in the construction of complex heterocyclic compounds, which are often intermediates in drug development.

The application of 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile extends beyond organic synthesis. It has been extensively used as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent research has demonstrated its potential as a lead compound in anti-cancer drug discovery, where it has shown promising activity against various cancer cell lines. This highlights its importance in modern pharmacology and underscores the need for further exploration into its therapeutic potential.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in catalytic systems. For instance, recent studies have utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental to organic synthesis. The use of such ligands not only enhances catalytic efficiency but also broadens the scope of substrates that can be employed in these reactions.

The environmental impact and toxicity profile of 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile have also been subjects of recent investigation. Studies indicate that while it exhibits moderate toxicity towards aquatic organisms, its biodegradability is relatively low under standard environmental conditions. This raises concerns regarding its long-term persistence in ecosystems and calls for further research into eco-friendly synthesis methods and waste management strategies.

In conclusion, 4-(Difluoromethyl)-2-iodopyridine-3-acetonitrile, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from organic synthesis to pharmacology and materials science. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is expected to play an even more significant role in driving innovation across these fields.